Cas no 28448-09-1 (3-Quinolinecarbonitrile, 2-methoxy-)

3-Quinolinecarbonitrile, 2-methoxy- structure
28448-09-1 structure
Product name:3-Quinolinecarbonitrile, 2-methoxy-
CAS No:28448-09-1
MF:C11H8N2O
MW:184.19402
CID:1434760
PubChem ID:21704827

3-Quinolinecarbonitrile, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile, 2-methoxy-
    • 2-methoxy-3-Quinolinecarbonitrile
    • DB-293213
    • SCHEMBL8000025
    • AKOS006304994
    • 28448-09-1
    • DTXSID001300447
    • 3-Cyan-2-methoxy-chinolin
    • Inchi: InChI=1S/C11H8N2O/c1-14-11-9(7-12)6-8-4-2-3-5-10(8)13-11/h2-6H,1H3
    • InChI Key: MDRKEUXLMJBPCY-UHFFFAOYSA-N
    • SMILES: COC1=NC2=CC=CC=C2C=C1C#N

Computed Properties

  • Exact Mass: 184.06374
  • Monoisotopic Mass: 184.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • PSA: 45.91

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